![molecular formula C14H15NOS2 B2952819 N-(thiophen-2-yl(thiophen-3-yl)methyl)cyclobutanecarboxamide CAS No. 2034222-97-2](/img/structure/B2952819.png)
N-(thiophen-2-yl(thiophen-3-yl)methyl)cyclobutanecarboxamide
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Overview
Description
Thiophene is a five-membered ring compound with four carbon atoms and one sulfur atom . The compound you mentioned seems to be a complex organic molecule that includes two thiophene rings attached to a cyclobutane core, which is further connected to a carboxamide group.
Molecular Structure Analysis
The molecular structure of this compound, as inferred from its name, would consist of a cyclobutane ring (a four-membered carbon ring) to which a carboxamide group and a complex alkyl group are attached. This alkyl group further contains two thiophene rings. Detailed structural analysis would require experimental data such as NMR, IR, or X-ray crystallography .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, stability, etc. These properties are typically determined experimentally .Scientific Research Applications
Synthesis and Characterization of Research Chemicals
Studies on the synthesis and characterization of research chemicals provide insights into methodologies that could potentially be applied to or inform research on compounds like "N-(thiophen-2-yl(thiophen-3-yl)methyl)cyclobutanecarboxamide". For instance, McLaughlin et al. (2016) discuss the identification and synthesis of a research chemical, highlighting the importance of correct labeling and analytical characterization including chromatographic and spectroscopic techniques. Such methodologies could be relevant for the synthesis, identification, and characterization of complex molecules including thiophene derivatives (McLaughlin et al., 2016).
Metabolic and Stability Studies
Research into the metabolism and stability of synthetic cannabinoids may offer parallels for understanding the metabolic pathways and stability of similar complex molecules. Franz et al. (2017) provide an example of such research by investigating the in vitro phase I metabolism of synthetic cannabinoids, which could be analogous in studying the metabolism of thiophene-based compounds (Franz et al., 2017).
Heterocyclic Synthesis and Biological Activity
Studies on the synthesis of heterocyclic compounds and their biological activities can inform research on thiophene derivatives. Ahmed (2007) discusses the synthesis of thiophene-2-carboxamide derivatives and their antibiotic and antibacterial properties. This illustrates the potential for thiophene derivatives to serve as bases for new antibiotic and antibacterial drugs, which may be relevant for the compound (Ahmed, 2007).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[thiophen-2-yl(thiophen-3-yl)methyl]cyclobutanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NOS2/c16-14(10-3-1-4-10)15-13(11-6-8-17-9-11)12-5-2-7-18-12/h2,5-10,13H,1,3-4H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFSJZHJLRDUGBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(=O)NC(C2=CSC=C2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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